Cas no 327063-00-3 (butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 327063-00-3
• MF: C₂₁H₂₂N₂O₄S
• MW: 398.475384235382
• CID: 6437181
• PubChem ID: 1950073
• Update Time: 2025-10-29

butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• BUTYL 2-{[2-CYANO-3-(2-FURYL)ACRYLOYL]AMINO}-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE
• 327063-00-3
• butyl 2-[[(E)-2-cyano-3-(furan-2-yl)prop-2-enoyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS001660423
• F0862-0291
• (E)-butyl 2-(2-cyano-3-(furan-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• BUTYL 2-[(2E)-2-CYANO-3-(FURAN-2-YL)PROP-2-ENAMIDO]-4,5,6,7-TETRAHYDRO-1-BENZOTHIOPHENE-3-CARBOXYLATE

• Inchi： 1S/C21H22N2O4S/c1-2-3-10-27-21(25)18-16-8-4-5-9-17(16)28-20(18)23-19(24)14(13-22)12-15-7-6-11-26-15/h6-7,11-12H,2-5,8-10H2,1H3,(H,23,24)/b14-12+
• InChI Key： WCNXPGSJPDDQTQ-WYMLVPIESA-N
• SMILES： S1C(=C(C(=O)OCCCC)C2=C1CCCC2)NC(/C(/C#N)=C/C1=CC=CO1)=O

Computed Properties

• Exact Mass: 398.13002836g/mol
• Monoisotopic Mass: 398.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 656
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 121Ų

Additional information on butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Comprehensive Analysis of Butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 327063-00-3)

The compound butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 327063-00-3) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a furan ring, a cyano group, and a tetrahydrobenzothiophene core, making it a subject of interest in pharmaceutical and materials science research. The E-configuration of the prop-2-enamido moiety further enhances its stereochemical significance, which is critical for understanding its biological interactions.

In recent years, the demand for heterocyclic compounds like butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has surged due to their potential applications in drug discovery and organic electronics. Researchers are particularly intrigued by its furan-2-yl subunit, which is known to contribute to bioactive properties such as antimicrobial and anti-inflammatory effects. This aligns with the growing trend of exploring natural product-inspired synthetic molecules for therapeutic development.

The cyano functional group in this compound is another focal point, as it often serves as a versatile intermediate in organic synthesis. Its presence can facilitate further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is especially relevant in the context of high-throughput screening (HTS) and fragment-based drug design, where modular compounds like this are invaluable.

From a materials science perspective, the tetrahydrobenzothiophene core of CAS 327063-00-3 offers intriguing electronic properties. Thiophene derivatives are widely studied for their roles in organic semiconductors and conductive polymers, which are pivotal in advancing flexible electronics and solar cell technologies. The butyl ester moiety further enhances solubility, a key factor in processing these materials for practical applications.

One of the most frequently asked questions about this compound revolves around its synthetic accessibility. The preparation of butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate typically involves multi-step organic reactions, including Knoevenagel condensation and esterification. Researchers often seek optimized protocols to improve yield and purity, reflecting the broader challenge of scaling up complex heterocyclic syntheses.

Another hot topic is the compound's potential bioactivity. Preliminary studies on similar furan-containing analogs suggest possible interactions with enzymes like cyclooxygenase-2 (COX-2), which could pave the way for anti-inflammatory drug candidates. However, comprehensive pharmacological profiling of this specific derivative remains an area of active investigation, highlighting the need for more targeted research.

In the realm of green chemistry, the environmental impact of synthesizing such complex molecules is under scrutiny. Solvent selection, catalyst efficiency, and waste minimization are critical considerations for sustainable production. The butyl ester group in CAS 327063-00-3 may offer advantages in this regard, as it can be derived from renewable resources, aligning with the principles of biobased chemistry.

For researchers exploring structure-property relationships, computational modeling of this compound provides valuable insights. Density functional theory (DFT) calculations can predict its electronic distribution, dipole moment, and reactivity, aiding in the rational design of improved derivatives. This computational approach is increasingly popular in both academic and industrial settings, bridging the gap between theoretical and experimental chemistry.

In summary, butyl 2-(2E)-2-cyano-3-(furan-2-yl)prop-2-enamido-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate represents a fascinating intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the development of next-generation therapeutics and advanced functional materials. As scientific tools and methodologies evolve, so too will our understanding of this multifaceted compound.